Cas no 10321-49-0 (4-Bromoisoquinolin-3-amine)

• Product Name: 4-Bromoisoquinolin-3-amine
• CAS No: 10321-49-0
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD00176837
• CID: 821422
• PubChem ID: 4571083
• Update Time: 2025-04-19

4-Bromoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisoquinolin-3-amine
• 4-Bromo-isoquinolin-3-ylamine
• 4-Bromoisoquinoline-3-amine
• E78339
• AXCRSCRLCCCIJP-UHFFFAOYSA-N
• BS-49462
• 10321-49-0
• 3-AMINO-4-BROMOISOQUINOLINE
• DB-058955
• DTXSID90404371
• AKOS016004552
• SY293525
• AC-28299
• CS-0127933
• MB00823
• MFCD00176837
• SCHEMBL15401178

• MDL： MFCD00176837
• Inchi： 1S/C9H7BrN2/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H,(H2,11,12)
• InChI Key： AXCRSCRLCCCIJP-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-122 ºC (water )
• Boiling Point: 351.4±22.0 °C at 760 mmHg
• Flash Point: 166.3±22.3 °C
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromoisoquinolin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives